Cas no 66451-68-1 ((carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide)
66451-68-1 structure
Product Name:(carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide
CAS No:66451-68-1
MF:C22H45NO4
MW:387.597007513046
CID:964039
PubChem ID:3017675
Update Time:2025-04-19
(carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide Chemical and Physical Properties
Names and Identifiers
-
- (carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide
- carboxymethyl-dimethyl-octadecanoylazanium,hydroxide
- N-(carboxymethyl)-N,N-dimethyl-1-oxooctadecan-1-aminium hydroxide
- 66451-68-1
- SCHEMBL5454608
- NS00052573
- carboxymethyl-dimethyl-octadecanoylazanium;hydroxide
- EINECS 266-365-5
-
- Inchi: 1S/C22H43NO3.H2O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(24)23(2,3)20-22(25)26;/h4-20H2,1-3H3;1H2
- InChI Key: FLBSTBFNHMWAQO-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)[N+](C)(C)CC(=O)O.[OH-]
Computed Properties
- Exact Mass: 387.33505
- Monoisotopic Mass: 387.335
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 366
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 84.37
(carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
66451-68-1 ((carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide) Related Products
- 142-48-3(2-(N-Methylstearamido)acetic acid)
- 61789-40-0(cocamidopropyl betaine)
- 14246-59-4(2-Docosanamidoacetic acid)
- 23783-23-5(N-Heptanoylglycine)
- 24003-66-5(N-Valerylglycine)
- 86438-79-1(Cocamidopropyl Betaine (~30% aqueous solution))
- 14246-53-8(N-Octanoylglycine)
- 3775-51-7(2-N-(carboxymethyl)dodecanamidoacetic acid)
- 2441-41-0(Palmitoylglycine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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